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Compound of Interest

Compound Name: 7-Bromoisochroman-4-one

Cat. No.: B062290

An In-depth Technical Guide to 7-
Bromoisochroman-4-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and available data for 7-Bromoisochroman-4-one, a heterocyclic compound of interest in
medicinal chemistry and synthetic organic chemistry.

Chemical Structure and Core Information

7-Bromoisochroman-4-one is a bicyclic organic compound featuring an isochroman core
substituted with a bromine atom at the 7-position and a ketone group at the 4-position.

Chemical Structure:
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Caption: Chemical structure of 7-Bromoisochroman-4-one.

Physicochemical Properties

A summary of the key physicochemical properties for 7-Bromoisochroman-4-one is presented
in the table below. It is important to note that while some fundamental properties are confirmed,
experimental data for properties such as melting and boiling points are not readily available in
published literature.
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Property Value Source
CAS Number 168759-64-6 [1][2]
Molecular Formula CoH7Bro: [1]
Molecular Weight 227.06 g/mol [1]
C1=C(C=C2COCC(=0)C2=C1
SMILES [1]
)Br
) >97% (as per commercial
Purity ) [1]
suppliers)
Storage Conditions 4°C [1]
Topological Polar Surface Area )
26.3 A2 (Predicted) [1]
(TPSA)
logP 2.162 (Predicted) [1]
Hydrogen Bond Acceptors 2 (Predicted) [1]
Hydrogen Bond Donors 0 (Predicted) [1]
Rotatable Bonds 0 (Predicted) [1]

Spectroscopic Data

Detailed experimental spectroscopic data for 7-Bromoisochroman-4-one is not widely
available in peer-reviewed literature or public databases. Researchers are advised to acquire
their own analytical data upon synthesis or acquisition of the compound.

Synthesis

A specific, validated experimental protocol for the synthesis of 7-Bromoisochroman-4-one is
not detailed in the readily accessible scientific literature. However, a general synthetic
approach for similar isochroman-4-one structures can be conceptualized. The following
diagram illustrates a plausible, though not experimentally verified for this specific compound,
synthetic workflow.
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Caption: A generalized synthetic workflow for isochroman-4-ones.

Biological Activity and Applications in Drug
Development

There is currently a lack of specific information in the public domain regarding the biological
activity, pharmacological targets, or direct applications of 7-Bromoisochroman-4-one in drug
development. The isochroman scaffold itself is present in a variety of biologically active natural
products and synthetic compounds, suggesting that derivatives such as 7-Bromoisochroman-
4-one could be of interest for screening in various therapeutic areas. The bromine substituent
provides a handle for further chemical modifications, such as cross-coupling reactions, to
generate libraries of novel compounds for drug discovery programs.

Experimental Protocols

Detailed and validated experimental protocols for the synthesis, purification, and analysis of 7-
Bromoisochroman-4-one are not available in the searched scientific literature. Researchers
planning to work with this compound would need to develop and validate their own
methodologies based on general principles of organic chemistry and procedures for analogous
compounds.

Disclaimer: This document is intended for informational purposes for a scientific audience. The
information regarding predicted properties and generalized synthetic pathways has not been
experimentally validated for this specific compound and should be used with appropriate
scientific caution. All laboratory work should be conducted with due regard for safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [7-Bromoisochroman-4-one chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b062290#7-bromoisochroman-4-one-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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